Cas no 5198-06-1 (Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)-)

5198-06-1 structure
Product name:Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)-
Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)-
- 5198-06-1
- DTXSID30789250
- 4-Butoxy-N-(4-butoxyphenyl)benzene-1-carbothioamide
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- Inchi: InChI=1S/C21H27NO2S/c1-3-5-15-23-19-11-7-17(8-12-19)21(25)22-18-9-13-20(14-10-18)24-16-6-4-2/h7-14H,3-6,15-16H2,1-2H3,(H,22,25)
- InChI Key: HCTJYHNPLULTDU-UHFFFAOYSA-N
- SMILES: C(OC1C=CC(C(=S)NC2C=CC(OCCCC)=CC=2)=CC=1)CCC
Computed Properties
- Exact Mass: 357.17641
- Monoisotopic Mass: 357.17625028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 30.49
Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)- Related Literature
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
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